1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]propan-1-one
• InChI: InChI=1S/C13H19N3O/c1-3-12(17)11-4-5-13(14-10-11)16-8-6-15(2)7-9-16/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: YBEVCPXJTVZVDI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CN=C(C=C1)N2CCN(CC2)C

Description

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one is a chemical compound with the molecular formula C13H19N3O and a molecular weight of 233.31 g/mol . This compound is primarily used in research and development settings, particularly in the pharmaceutical industry .

Preparation Methods

The synthesis of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one involves several steps. One common synthetic route includes the reaction of 4-methylpiperazine with 3-bromopyridine, followed by the addition of propanone under specific reaction conditions . Industrial production methods often involve large-scale synthesis using automated reactors to ensure consistency and purity .

Chemical Reactions Analysis

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be substituted with other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure conditions . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is used in the study of biological pathways and interactions.

Medicine: It is investigated for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. It is known to bind to certain receptors and enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

1-(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)propan-1-one can be compared with similar compounds such as:

(6-(4-Methylpiperazin-1-yl)pyridin-3-yl)boronic acid: Similar in structure but contains a boronic acid group instead of a propanone group.

N-{5-[4-(4-Methylpiperazin-1-yl)phenyl]-1H-pyrrolo[2,3-b]pyridin-3-yl}nicotinamide: Contains a pyrrolo[2,3-b]pyridine core and is used in different research applications.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties .